![molecular formula C22H23N3O B2969145 N-(3,4-dimethylphenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide CAS No. 899959-68-3](/img/structure/B2969145.png)
N-(3,4-dimethylphenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3,4-dimethylphenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide” is a complex organic compound. It is related to the family of pyrrolopyrazines, which are nitrogen-containing heterocyclic compounds . Pyrrolopyrazines are known to be versatile scaffolds in organic synthesis and drug development .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and the general structure of pyrrolopyrazines. It likely contains a pyrrolopyrazine core, which is a bicyclic structure with a five-membered ring (pyrrole) fused with a six-membered ring (pyrazine). The compound also has phenyl and carboxamide functional groups attached to it .Scientific Research Applications
Heterocyclic Synthesis and Biological Activities
Synthesis of Novel Derivatives : Research highlights the utility of enaminonitriles in heterocyclic synthesis, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives. These compounds exhibit a range of biological activities, including antimicrobial properties (Fadda et al., 2012). Similarly, 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivatives were synthesized and shown to possess antimicrobial activities (Şahan et al., 2013).
Anticancer and Antidepressant Effects : Novel pyrazolo[3,4-d]pyrimidin-4-one derivatives were synthesized and evaluated for their anticancer activity, with some showing potent effects against human breast adenocarcinoma cells (Abdellatif et al., 2014). Another study synthesized pyrazole derivatives and evaluated them for antidepressant and anticonvulsant activities, revealing significant protective effects against seizures (Abdel‐Aziz et al., 2009).
Optoelectronic Properties and Device Applications
- Optoelectronic and Light-Emitting Devices : A series of 2,5-di(aryleneethynyl)pyrazine derivatives were synthesized, showcasing their potential in optoelectronics and light-emitting devices. The study provides insights into their structural and optoelectronic properties, indicating their applicability in enhancing the performance of organic light-emitting diodes (OLEDs) (Zhao et al., 2004).
Material Science and Chemistry
- Polyimide Synthesis : Pyrazine tetracarboxylic acid, derived from phenazine, was utilized to synthesize polyimides, demonstrating their potential in creating materials with high decomposition points, suitable for applications requiring thermal stability (Korshak et al., 1968).
Future Directions
Pyrrolopyrazines and related compounds have been the focus of many research studies due to their wide range of biological activities . Future research could explore the synthesis, characterization, and biological activity of “N-(3,4-dimethylphenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide” and similar compounds.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O/c1-16-10-11-19(15-17(16)2)23-22(26)25-14-13-24-12-6-9-20(24)21(25)18-7-4-3-5-8-18/h3-12,15,21H,13-14H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQEMYMYEGHQOSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.